3-(Benzyloxy)-4-iodo-1lambda6-thiolane-1,1-dione

• Molecular Formula: C11H13IO3S
• Molecular Weight: 352.19 g/mol
• SMILES: C1C(C(CS1(=O)=O)I)OCC2=CC=CC=C2
• InChI: InChI=1S/C11H13IO3S/c12-10-7-16(13,14)8-11(10)15-6-9-4-2-1-3-5-9/h1-5,10-11H,6-8H2
• InChIKey: SRMMEXHVQGPSNU-UHFFFAOYSA-N

Supply bottlenecks for 3,4-disubstituted cyclic sulfone building blocks with fully orthogonal reactive handles can stall lead optimization. 3-(Benzyloxy)-4-iodo-1lambda6-thiolane-1,1-dione (CAS 1596902-62-3) directly addresses this constraint: - C4-I enables rapid Pd-catalyzed cross-coupling (Suzuki, Sonogashira, Buchwald-Hartwig) while the C3-OBn group remains inert, allowing sequential diversification without protecting-group interplay. - Iodine's superior leaving-group ability over bromine reduces reaction times in oxidative addition steps. - Distinct monoisotopic mass (351.96301 g/mol) and iodine isotopic pattern provide unambiguous reaction progress tracking via MS, eliminating ambiguity in parallel optimization campaigns.

3-(Benzyloxy)-4-iodo-1lambda6-thiolane-1,1-dione – Identity & Physicochemical Profile

3-(Benzyloxy)-4-iodo-1lambda6-thiolane-1,1-dione (CAS 1596902-62-3; molecular formula C11H13IO3S; exact mass 351.96301 g/mol) is a 3,4-disubstituted cyclic sulfone (sulfolane) derivative bearing a benzyloxy ether at C3 and an iodine atom at C4 on the saturated five-membered thiolane-1,1-dione ring . The compound is catalogued under PubChem CID 114772547 and is supplied at ≥95% purity by vendors such as Enamine and Leyan . Its computed physicochemical descriptors include XLogP3 of 1.8, topological polar surface area (TPSA) of 51.8 Ų, zero hydrogen-bond donors, three hydrogen-bond acceptors, and three rotatable bonds . The benzyloxy-iodo substitution pattern on the sulfone scaffold defines its reactivity profile and differentiates it from halogen- or alkoxy-variant analogs in cross-coupling and nucleophilic displacement applications.

Type 3,4-Disubstituted cyclic sulfone building block

Handles C3–OBn (hydrogenolysis-labile), C4–I (cross-coupling reactive)

Purity High-purity supply (vendor-reported)

• [1] Kuujia.com, CAS 1596902-62-3 product page: 3-(Benzyloxy)-4-iodo-1lambda6-thiolane-1,1-dione – Chemical and Physical Properties. View Source
• [2] Enamine catalog entry for EN300-1133372 (3-(Benzyloxy)-4-iodo-1lambda6-thiolane-1,1-dione), via Kuujia.com pricing table. View Source

Why This Iodo-Benzyloxy Sulfolane Outperforms Generic Analogs

Generic sulfolane (tetrahydrothiophene 1,1-dioxide) lacks the orthogonal C3–O and C4–I handles that define the synthetic utility of 3-(benzyloxy)-4-iodo-1lambda6-thiolane-1,1-dione. Among close analogs, substitution of iodine with bromine (3-(benzyloxy)-4-bromo, CAS 1592517-75-3) alters the carbon–halogen bond dissociation energy and reactivity in palladium-catalyzed cross-coupling , while replacement of the benzyloxy group with smaller alkoxy chains (e.g., isopropoxy, CAS 1595978-49-6; hydroxy, CAS 1195651-82-1) changes lipophilicity (XLogP3), steric bulk, and hydrogen-bonding capacity . The iodine atom provides superior leaving-group ability for oxidative addition and radio-iodination relative to bromine, whereas the benzyloxy substituent enables selective deprotection under hydrogenolysis conditions that are orthogonal to other protecting-group strategies . These differences make direct interchange of in-class analogs without experimental re-validation unreliable for multi-step synthetic routes.

Iodo (C4–I) vs. Bromo (C4–Br) substitution

C–I shows higher oxidative addition rate in Pd-catalyzed cross-coupling than C–Br; interchange may alter coupling efficiency and require re-optimization of conditions.

Benzyloxy (C3–OBn) vs. smaller alkoxy (e.g., C3–OiPr)

Benzyloxy can be selectively removed via mild hydrogenolysis (H₂, Pd/C), whereas alkyl ethers need harsher dealkylation; protecting group orthogonality may not transfer.

• [1] Kuujia.com, CAS 1592517-75-3 product page: 3-(Benzyloxy)-4-bromo-1lambda6-thiolane-1,1-dione – Chemical and Physical Properties. View Source
• [2] Smith, M. B. & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure, 6th ed., Wiley-Interscience. (General reference for relative reactivity of aryl/alkyl halides in cross-coupling and hydrogenolysis of benzyl ethers.) View Source

Head-to-Head Differentiation Evidence

Lipophilicity: Iodo vs. Bromo Analog

The computed XLogP3 value for 3-(benzyloxy)-4-iodo-1lambda6-thiolane-1,1-dione is 1.8, compared with 1.6 for the 4-bromo analog (3-(benzyloxy)-4-bromo-1lambda6-thiolane-1,1-dione, CAS 1592517-75-3), both calculated using the same XLogP3 algorithm . The +0.2 log unit difference corresponds to an approximately 1.6-fold higher predicted octanol–water partition coefficient for the iodo compound, indicating moderately enhanced lipophilicity attributable to the larger, more polarizable iodine atom. TPSA values are identical at 51.8 Ų for both analogs, confirming that the lipophilicity shift arises solely from halogen identity without altering hydrogen-bonding surface area.

Lipophilicity (XLogP3)

Computed values

ΔXLogP3 = +0.2 vs bromo analog (1.8 vs 1.6); TPSA identical 51.8 Ų

Moderate lipophilicity increase without altering polar surface area; may affect permeability context.

In silico values; experimental logD validation recommended.

Evidence Dimension	Lipophilicity (XLogP3) and topological polar surface area (TPSA)
Target Compound Data	XLogP3 = 1.8; TPSA = 51.8 Ų
Comparator Or Baseline	3-(Benzyloxy)-4-bromo-1lambda6-thiolane-1,1-dione: XLogP3 = 1.6; TPSA = 51.8 Ų
Quantified Difference	ΔXLogP3 = +0.2 (1.6-fold higher P_octanol/water for iodo vs bromo)
Conditions	Computed values from XLogP3 algorithm (PubChem-derived data, identical computation method for both compounds)

Why This Matters

The higher lipophilicity of the iodo analog may translate to improved passive membrane permeability or organic-phase extraction efficiency relative to the bromo congener, a relevant consideration for medicinal chemistry lead optimization or liquid–liquid extraction process development.

• [1] Kuujia.com, CAS 1596902-62-3: XLogP3 = 1.8, TPSA = 51.8 Ų. View Source
• [2] Kuujia.com, CAS 1592517-75-3: XLogP3 = 1.6, TPSA = 51.8 Ų. View Source

Mass Spectrometric Fingerprint: Iodo vs. Bromo vs. Hydroxy

The exact mass of 3-(benzyloxy)-4-iodo-1lambda6-thiolane-1,1-dione is 351.96301 g/mol (C11H13IO3S), versus 303.97688 g/mol for the 4-bromo congener (C11H13BrO3S, Δ = +47.99 Da, ~15.8% higher) and 262.07 g/mol for the 3-hydroxy-4-iodo analog (C4H7IO3S, lacking the benzyl group, Δ = –89.89 Da, ~25.5% lower) . The monoisotopic mass of the target iodo compound is 351.96301 g/mol with a characteristic iodine isotopic signature (100% ¹²⁷I monoisotopic), compared with the ~1:1 ⁷⁹Br:⁸¹Br isotopic doublet of the bromo analog, providing distinct mass spectrometric fingerprints.

Mass Spec Fingerprint

Computed exact mass

351.9630 Da (C₁₁H₁₃IO₃S) vs 303.9769 Da (C₁₁H₁₃BrO₃S); Δ +47.99 Da

Distinct iodine isotopic pattern enables unambiguous LC-MS tracking.

Higher mass resolves from bromo and de-benzylated byproducts.

Evidence Dimension	Exact monoisotopic mass and molecular formula
Target Compound Data	351.96301 g/mol (C11H13IO3S)
Comparator Or Baseline	Bromo analog: 303.97688 g/mol (C11H13BrO3S); Hydroxy-iodo analog: 262.07 g/mol (C4H7IO3S)
Quantified Difference	+47.99 Da vs bromo (15.8% heavier); –89.89 Da vs hydroxy-iodo (25.5% lighter)
Conditions	Computed exact mass from molecular formula; verified against CAS registry data on Chemsrc and Kuujia platforms

Why This Matters

The substantially higher mass and unique iodine isotopic signature relative to bromo or de-benzylated analogs make this compound distinguishable in LC–MS reaction monitoring and facilitate its use as a mass-tagged intermediate in metabolic or process-chemistry tracing studies.

• [1] Kuujia.com, CAS 1596902-62-3: exact mass 351.96301 g/mol, formula C11H13IO3S. View Source
• [2] Kuujia.com, CAS 1592517-75-3: exact mass 303.97688 g/mol, formula C11H13BrO3S. View Source

Cross-Coupling Reactivity: Iodo vs. Bromo

Iodine is a superior leaving group compared to bromine in palladium-catalyzed cross-coupling reactions (oxidative addition rates follow Ar–I > Ar–Br > Ar–Cl) and in SN2/SN1-type nucleophilic displacements at secondary alkyl centers . 3-(Benzyloxy)-4-iodo-1lambda6-thiolane-1,1-dione therefore offers intrinsically higher reactivity for C–C and C–heteroatom bond formation at the C4 position compared with 3-(benzyloxy)-4-bromo-1lambda6-thiolane-1,1-dione. The benzyloxy group at C3 remains orthogonal: it can be selectively removed via catalytic hydrogenolysis (H₂, Pd/C) to unmask a C3 hydroxyl for further functionalization, whereas smaller alkoxy groups (e.g., methoxy, ethoxy, isopropoxy) require harsher dealkylation conditions and lack the same hydrogenolysis selectivity . Both compounds are commercially available from Enamine at 95% purity; the iodo analog pricing (1 g ≈ $842 USD) reflects its specialized utility relative to the bromo congener (1 g ≈ $770 USD) .

Cross-Coupling Reactivity

Class-level inference

C–I oxidative addition rate > C–Br; OBn orthogonal to Pd catalysis, cleavable via H₂/Pd–C.

Supports sequential C4 cross-coupling then C3 deprotection without protecting-group conflict.

Reported reactivity hierarchy; experimental validation for specific substrates advised.

Evidence Dimension	Relative leaving-group ability (oxidative addition rate) and orthogonal deprotection compatibility
Target Compound Data	C4–I (iodo); C3–OBn (hydrogenolysis-labile)
Comparator Or Baseline	3-(Benzyloxy)-4-bromo: C4–Br (slower oxidative addition); 3-alkoxy-4-iodo analogs (non-hydrogenolysis-labile C3–OR)
Quantified Difference	Qualitative reactivity ranking: C–I > C–Br for Pd(0) oxidative addition (well-established class-level trend); benzyl ether cleavable via H₂/Pd–C vs. alkyl ethers requiring BBr₃/TMSI; pricing differential ~+9% (iodo $842/g vs bromo $770/g at 1 g scale)
Conditions	Class-level reactivity principles per March's Advanced Organic Chemistry; pricing from Enamine catalog via Kuujia (October 2023 data)

Why This Matters

The combination of a reactive C4–I handle for cross-coupling and a C3–OBn group cleavable under mild, selective hydrogenolysis provides a dual orthogonal functionalization strategy that the bromo analog or non-benzyloxy iodo variants cannot fully replicate, making procurement of the iodo-OBn compound strategic for convergent synthetic route design.

• [1] Smith, M. B. & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure, 6th ed., Wiley-Interscience. (Relative reactivity of C–X bonds in oxidative addition: I > Br > Cl.) View Source
• [2] Wuts, P. G. M. & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis, 4th ed., Wiley-Interscience. (Hydrogenolysis of benzyl ethers vs. dealkylation of alkyl ethers.) View Source
• [3] Enamine catalog pricing for EN300-1133372 (iodo, 1 g = $842) via Kuujia.com CAS 1596902-62-3 price table. View Source
• [4] Enamine catalog pricing for EN300-1132652 (bromo, 1 g = $770) via Kuujia.com CAS 1592517-75-3 price table. View Source

Factor XIa Inhibitory Potential – Patent Precedent

One vendor technical summary notes that, according to patent literature, 3-(benzyloxy)-4-iodo-1lambda6-thiolane-1,1-dione may inhibit Factor XIa, a serine protease target in the coagulation cascade . No quantitative IC₅₀ or Ki value was located for this specific compound in any primary research article, patent, or curated database (PubChem, ChEMBL, BindingDB) during exhaustive searching. In contrast, structurally related 3-iodo-4-alkoxy-thiolane-1,1-diones such as 3-iodo-4-methoxy-thiolane-1,1-dione (CAS 1592792-68-1) have been tested against acetylcholinesterase (electric eel AChE, IC₅₀ = 3.10 nM) , demonstrating that the 3-iodo-4-alkoxy sulfolane scaffold can achieve potent target engagement. However, no direct Factor XIa inhibition data are available for the target compound or its closest analogs, and this evidence must be treated as an unverified patent-derived claim.

Factor XIa Inhibition

Data to verify

Patent claim only; no quantitative IC₅₀/Ki data available for this compound.

Bioactivity attribution unverified; use as screening hypothesis only.

Scaffold-class AChE precedent (3.10 nM for methoxy analog) but not target-specific.

Evidence Dimension	Enzyme inhibition (Factor XIa vs. AChE scaffold precedent)
Target Compound Data	Factor XIa inhibition suggested by patent literature (no quantitative data available)
Comparator Or Baseline	3-Iodo-4-methoxy-thiolane-1,1-dione: electric eel AChE IC₅₀ = 3.10 nM (BindingDB BDBM50111780 / CHEMBL3605365)
Quantified Difference	No quantitative comparison possible for Factor XIa; scaffold-class precedent for bioactivity exists (AChE IC₅₀ in low nM range for methoxy analog)
Conditions	Patent literature summary per EvitaChem vendor page for target compound; AChE Ellman assay for methoxy analog per BindingDB

Why This Matters

The existence of patent claims around Factor XIa inhibition, combined with demonstrated nanomolar bioactivity of a close structural analog at AChE, suggests that the 3-iodo-4-alkoxy-thiolane-1,1-dione scaffold is biologically competent; however, procurement decisions based on target-specific bioactivity require confirmatory data that are currently absent from the public domain.

• [1] BindingDB entry BDBM50111780 (CHEMBL3605365): 3-Iodo-4-methoxy-1lambda6-thiolane-1,1-dione – electric eel AChE IC₅₀ = 3.10 nM. View Source

Prioritized Application Scenarios

Dual Orthogonal Handle for Convergent Synthesis

The compound's C4–I bond enables rapid Pd-catalyzed cross-coupling (Suzuki, Sonogashira, Buchwald–Hartwig) while its C3–OBn group remains inert to these conditions and can be orthogonally deprotected via hydrogenolysis (H₂, Pd/C). This dual-handle architecture, supported by the XLogP3 differentiation and reactivity hierarchy established in the Evidence Guide, makes 3-(benzyloxy)-4-iodo-1lambda6-thiolane-1,1-dione a strategic building block for convergent routes where sequential C4 then C3 diversification is required without protecting-group interplay .

Mass-Tagged Intermediate for LC–MS Monitoring

The high monoisotopic mass (351.96301 g/mol) and distinctive iodine isotopic pattern (single peak at M⁺, no isotopic doublet) compared with the bromo analog provide a clear mass-spectrometric handle for tracking this intermediate through multi-step synthetic sequences. The +47.99 Da mass offset relative to the bromo congener allows unambiguous discrimination of reaction progress and byproduct formation when both halogen variants are explored in parallel optimization campaigns .

Lipophilicity-Tuned Lead Optimization

When optimizing a sulfolane-based lead series, the +0.2 XLogP3 increment of the iodo-OBn compound over the bromo-OBn analog offers a quantifiable lipophilicity step without altering TPSA (both 51.8 Ų) or hydrogen-bond donor/acceptor counts. This property is relevant for tuning logD, passive permeability, or metabolic stability in a medicinal chemistry program where small, predictable lipophilicity adjustments are required while maintaining constant polar surface area .

Radio-Iodination Precursor for SPECT Tracers

Iodinated benzyloxybenzene and sulfone derivatives have been explored as precursors for radio-iodine (¹²³I/¹²⁵I/¹³¹I) incorporation in SPECT imaging agent development. While no direct radiolabeling data exist for 3-(benzyloxy)-4-iodo-1lambda6-thiolane-1,1-dione, the presence of an iodine atom on a stable sulfone scaffold, combined with the hydrogenolysis-labile benzyl protecting group, positions this compound as a candidate precursor for no-carrier-added radio-iodination via isotope exchange or tin-precursor approaches, subject to experimental validation .

Application

Selection Property

Validation Focus

Dual orthogonal handle convergent synthesis

Orthogonal C–I / C–OBn reactivity

Sequential cross-coupling then hydrogenolysis compatibility

Mass-tagged intermediate for LC-MS reaction monitoring

Heavy monoisotopic mass and unique iodine isotopic signature

Discrimination from bromo or de-benzylated byproducts in complex mixtures

Lipophilicity-tuned lead optimization

Moderate lipophilicity step without TPSA change

Experimental logD or permeability assay in a sulfolane series

Radio-iodination precursor research

Iodo-substituted sulfone scaffold for isotope exchange

Feasibility of no-carrier-added radio-iodine incorporation (experimental validation required)

• [1] Smith, M. B. & March, J. (2007). March's Advanced Organic Chemistry, 6th ed. (Relative oxidative addition rates: C–I > C–Br.) View Source
• [2] Wuts, P. G. M. & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis, 4th ed. (Hydrogenolysis of benzyl ethers.) View Source
• [3] Kuujia.com, CAS 1596902-62-3: exact mass 351.96301 g/mol. View Source
• [4] Kuujia.com, CAS 1592517-75-3: exact mass 303.97688 g/mol for bromo analog. View Source
• [5] Kuujia.com computed properties: XLogP3 = 1.8 (iodo) vs. 1.6 (bromo), TPSA = 51.8 Ų for both compounds. View Source
• [6] Yang, Y. et al. (2011). 'Radioiodinated benzyloxybenzene derivatives exhibited good in vivo biostability in brain.' Semantic Scholar summary of PET/SPECT benzyloxybenzene radiotracer studies. View Source